Cas no 1465714-87-7 (N-(1-cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide)

• Product Name: N-(1-cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide
• CAS No: 1465714-87-7
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 6585042
• PubChem ID: 84590358
• Update Time: 2025-08-05

N-(1-cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide
• EN300-26683687
• Z1524826510
• (E)-N-(1-Cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide
• 1465714-87-7

• Inchi： 1S/C16H24N2O2/c17-13-16(9-3-1-2-4-10-16)18-15(19)6-5-14-7-11-20-12-8-14/h5-6,14H,1-4,7-12H2,(H,18,19)/b6-5+
• InChI Key： NUMCXZWEPLUDSR-AATRIKPKSA-N
• SMILES： O1CCC(/C=C/C(NC2(C#N)CCCCCC2)=O)CC1

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(1-cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide

Professional Introduction to N-(1-cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide (CAS No. 1465714-87-7)

N-(1-cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide, chemically designated as CAS No. 1465714-87-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, consists of a cycloheptyl group linked to a cyanide-substituted amide moiety, further connected to an oxane ring-modified prop-2-enamide unit. The unique arrangement of these functional groups imparts distinct chemical properties and reactivity patterns, making it a subject of intense study in medicinal chemistry.

The structural framework of N-(1-cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide is highly relevant in the context of drug design and development. The presence of the cyanocycloheptyl group suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. Additionally, the oxan-4-yl substituent introduces a flexible ether linkage, which can enhance solubility and bioavailability in biological systems. These features make the compound an attractive candidate for further exploration in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focusing on the development of innovative compounds with enhanced pharmacological profiles. N-(1-cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide has been studied for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. Preliminary studies indicate that this compound exhibits promising bioactivity by interacting with specific molecular targets involved in disease pathogenesis. For instance, its ability to modulate enzyme activity and receptor binding has been explored as a strategy for developing new drugs that can effectively address unmet medical needs.

The synthesis of N-(1-cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The introduction of the cyanide group into the cycloheptyl moiety necessitates careful handling to ensure high yield and purity. Similarly, the incorporation of the oxan-4-yl group requires expertise in heterocyclic chemistry to achieve optimal regioselectivity. These synthetic challenges highlight the importance of advanced chemical methodologies in the preparation of complex molecules like N-(1-cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide.

Advances in computational chemistry have significantly contributed to the understanding of the molecular properties and interactions of N-(1-cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide. Molecular modeling techniques have been employed to predict how this compound might bind to biological targets, providing valuable insights into its potential pharmacological activity. These computational studies have complemented experimental approaches by offering a rapid and cost-effective means of evaluating different structural analogs. As a result, researchers can now design more targeted experiments with greater confidence in their outcomes.

The pharmacokinetic behavior of N-(1-cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable properties such as good solubility and moderate metabolic stability, which are desirable characteristics for a drug candidate. Further research is needed to fully elucidate its ADME profile and to identify any potential liabilities that need to be addressed during drug development.

In conclusion, N-(1-cyanocycloheptyl)-3-(oxan-4-yl)prop-2-enamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising bioactivity. The combination of the cyanocycloheptyl and oxan-4-yl groups provides a versatile scaffold for designing novel therapeutic agents with improved pharmacological profiles. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs that address complex medical challenges.